Cas no 55261-00-2 (4-amino-1,1-dioxo-thiolan-3-ol)

4-amino-1,1-dioxo-thiolan-3-ol structure

55261-00-2 structure

Product Name:4-amino-1,1-dioxo-thiolan-3-ol

CAS No:55261-00-2

MF:C₄H₉NO₃S

MW:151.184159994125

MDL:MFCD00456619

CID:876224

PubChem ID:293713

Update Time:2025-04-19

4-amino-1,1-dioxo-thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

- (3R,4R)-4-aminotetrahydrothiophene-3-ol 1,1-dioxide
- 4-Amino-3-hydroxytetrahydrothiophene, 1,1-dioxide
- 3-Amino-4-hydroxysulfolane
- 3-Aminotetrahydrothiophene-4-ol 1,1-dioxide
- 3-hydroxy-4-aminothiolan-1,1-dioxide
- 3-hydroxy-4-aminothiolane 1,1-dioxide
- 4-AMINO-1,1-DIOXO-TETRAHYDRO-1-THIOPHEN-3-OL
- 4-AMINO-1,1-DIOXO-TETRAHYDROTHIOPHEN-3-OL
- 4-AMINOTETRAHYDROTHIOPHENE-3-OL 1,1-DIOXIDE
- 4-aminotetrahydrothiophene-3-ol 1,1-dioxide(SALTDATA: FREE)
- 4-Hydroxy-3-aminosulfolane
- CHEMBRDG-BB 4100779
- IFLAB-BB F1294-0036
- TIMTEC-BB SBB010325
- trans-4-Aminothiolan-3-ol 1,1-dioxide
- 4-amino-1,1-dioxo-thiolan-3-ol
- 4-Aminotetrahydro-3-thiophenol 1,1-dioxide
- 4-amino-3-hydroxytetrahydrothiophene,1,1-dioxide
- 3-thiopheneol, 4-aminotetrahydro-, 1,1-dioxide
- 3-amino-4-hydroxy-1??-thiolane-1,1-dione
- FS-6491
- NSC160588
- 55261-00-2
- AKOS000301460
- 3-Amino-4-hydroxytetrahydrothiophene1,1-dioxide
- Thiophene-3-ol, tetrahydro-4-amino-, 1,1-dioxide
- 4-amino-3-hydroxytetrahydrothiophene, 1,1-dioxide, AldrichCPR
- Oprea1_382785
- DTXSID00942890
- (3S,4S)-3-Amino-4-hydroxytetrahydrothiophene 1,1-dioxide
- NSC 160588
- SB74107
- SCHEMBL1065687
- BBL012849
- AKOS016039481
- EN300-233862
- 3-amino-4-hydroxy-1lambda6-thiolane-1,1-dione
- STK788324
- F1294-0036
- MFCD13248666
- Thiophene-4-ol, 3-aminotetrahydro-, 1,1-dioxide
- SB47061
- ALBB-012250
- 4-amino-1,1-dioxothiolan-3-ol
- NSC-160588
- SDCCGMLS-0064524.P001
- AB87614
- 3-Amino-4-hydroxy-1lambda~6~-thiolane-1,1-dione
- trans-4-amino-1,1-dioxo-thiolan-3-ol
- Oprea1_033790
- 3-amino-4-hydroxytetrahydrothiophene 1,1-dioxide
- 20688-37-3
- MFCD00456619
- CS-0271196
- MDL： MFCD00456619
- Inchi： 1S/C4H9NO3S/c5-3-1-9(7,8)2-4(3)6/h3-4,6H,1-2,5H2
- InChI Key： REXPOWCRPFUCHS-UHFFFAOYSA-N
- SMILES： S1(CC(C(C1)N)O)(=O)=O

Computed Properties

Exact Mass: 151.03037
Monoisotopic Mass: 151.03031432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 88.8Å²

Experimental Properties

PSA: 80.39

4-amino-1,1-dioxo-thiolan-3-ol Security Information

Hazard Category Code： 43
Safety Instruction： 36/37
Hazardous Material Identification：
HazardClass：IRRITANT

4-amino-1,1-dioxo-thiolan-3-ol Pricemore >>

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